Cas no 5402-63-1 (3-propylsulfanylpropanoic acid)

• Product Name: 3-propylsulfanylpropanoic acid
• CAS No: 5402-63-1
• Molecular Formula: C₆H₁₂O₂S
• Molecular Weight: 148.22300
• CID: 939489
• PubChem ID: 222477

3-propylsulfanylpropanoic acid Properties

Names and Identifiers

• 3-propylsulfanylpropanoic acid
• 3-(propylthio)propanoic acid
• 3-Propylmercapto-propionsaeure
• 3-propylsulfanyl-propionic acid
• 3-Propylthiopropanoic acid
• 3-propylthiopropionic acid
• S-Propyl-thiohydracrylsaeure
• EN300-7230131
• 5402-63-1
• NSC 8522
• Propionic acid, 3-(propylthio)-
• AKOS000167751
• 3-(propylsulfanyl)propanoic acid
• SCHEMBL5328561
• Propanoic acid, 3-(propylthio)-
• NSC-8522
• DTXSID50278616
• CS-0259094
• G40470
• NSC8522

• InChIKey： HQKDXOBEABPTGW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O2S/c1-2-4-9-5-3-6(7)8/h2-5H2,1H3,(H,7,8)
• SMILES： CCCSCCC(=O)O

Computed Properties

• Exact Mass: 148.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 148.056
• Heavy Atom Count: 9
• Complexity: 83.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• LogP: 1.60430
• PSA: 62.60000
• Refractive Index: 1.49
• Boiling Point: 263.2°C at 760 mmHg
• Flash Point: 113°C
• Density: 1.088

3-propylsulfanylpropanoic acid Security Information

3-propylsulfanylpropanoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids